Cas no 26094-11-1 (Thiocyanic acid,1,1-dimethyl-3-oxobutyl ester)

• Product Name: Thiocyanic acid,1,1-dimethyl-3-oxobutyl ester
• CAS No: 26094-11-1
• MF: C₇H₁₁NOS
• MW: 157.233340501785
• CID: 271784
• PubChem ID: 213304
• Update Time: 2025-04-19

Thiocyanic acid,1,1-dimethyl-3-oxobutyl ester Chemical and Physical Properties

Names and Identifiers

• Thiocyanic acid,1,1-dimethyl-3-oxobutyl ester
• (2-methyl-4-oxopentan-2-yl) thiocyanate
• DTXSID30180728
• 4-methyl-4-thiocyanatopentan-2-one
• 26094-11-1
• 1,1-Dimethyl-3-oxobutylthiocyanate
• Thiocyanic acid, 1,1-dimethyl-3-oxobutyl ester
• Rhodanpinacolin
• omega-Rhodanpinakolin
• omega-Rhodanpinakolin [German]
• 2-methyl-2-thiocyano-4-pentanone

• Inchi： 1S/C7H11NOS/c1-6(9)4-7(2,3)10-5-8/h4H2,1-3H3
• InChI Key： KZOYOWHFCLDEAN-UHFFFAOYSA-N
• SMILES： S(C#N)C(C)(C)CC(C)=O

Computed Properties

• Exact Mass: 157.05623
• Monoisotopic Mass: 157.056
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 66.2Ų

Experimental Properties

• Density: 1.058
• Boiling Point: 255.9°C at 760 mmHg
• Flash Point: 108.5°C
• Refractive Index: 1.482
• PSA: 40.86